Cas no 1858224-13-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1858224-13-1
• Molecular Formula: C₁₃H₂₃NO₈
• Molecular Weight: 321.323624849319
• CID: 6020718
• PubChem ID: 99957948

INDEX NAME NOT YET ASSIGNED Properties

Names and Identifiers

• MFCD21363185
• 5-[(2S,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentanoic acid
• 1858224-13-1
• 5-(2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)pentanoic acid

• InChIKey： NAWIEESVLJVJGK-ZMHPAJMFSA-N
• Inchi： 1S/C13H23NO8/c1-7(16)14-10-12(20)11(19)8(6-15)22-13(10)21-5-3-2-4-9(17)18/h8,10-13,15,19-20H,2-6H2,1H3,(H,14,16)(H,17,18)/t8-,10-,11+,12-,13+/m1/s1
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)OCCCCC(=O)O

Computed Properties

• Exact Mass: 321.14236669g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 321.14236669g/mol
• Heavy Atom Count: 22
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Boiling Point: 662.2±55.0 °C(Predicted)
• pka: 4.68±0.10(Predicted)
• Density: 1.38±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids